3-amino-1-(1-naphthylmethyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-amino-1-(naphthalen-1-ylmethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C15H13N3O2/c16-14-13(15(19)20)9-18(17-14)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7,9H,8H2,(H2,16,17)(H,19,20)
• InChI Key: OQKCORPFYLATJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=C(C(=N3)N)C(=O)O
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The presence of the naphthylmethyl group suggests that it may have properties similar to naphthalene derivatives.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through reactions involving naphthalene or its derivatives. For instance, 1-naphthol, an isomer of naphthalene, can be nitrated to give 1-nitronaphthalene, which can then be hydrogenated to the amine followed by hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Naphthalene derivatives, for example, are typically solid at room temperature and have relatively high melting points.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, such as its potential role as a kinase inhibitor. Additionally, its physical and chemical properties could be studied in more detail.